3-({[2-methyl-5-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid

• IUPAC Name: 3-[[5-(benzenesulfonyl)-2-methylphenyl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C20H17NO6S2/c1-14-10-11-18(28(24,25)17-8-3-2-4-9-17)13-19(14)29(26,27)21-16-7-5-6-15(12-16)20(22)23/h2-13,21H,1H3,(H,22,23)
• InChI Key: YCTSZLPKRQVAJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C20H17NO6S2
• Molecular Weight: 431.5 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonyl compounds often involves condensation reactions, as seen in the synthesis of 2-{[2-(phenylsulfonyl)hydrazinylidene]methyl}benzoic acid (BSHOPA) and its cyclized product, 2-(phenylsulfonyl)phthalazin-1(2H)-one (PSP), from benzenesulphonohydrazide and 2-carboxybenzaldehyde (Asegbeloyin et al., 2019). These processes typically involve specific catalysts or reagents, highlighting the importance of reaction conditions in the synthesis of sulfonyl compounds.

Molecular Structure Analysis

The molecular structure of sulfonyl-containing compounds is characterized by X-ray crystallography, revealing details such as crystal system, space group, and non-covalent interactions. For example, the structure of BSHOPA and PSP showcased intermolecular hydrogen bonds and pi-pi interactions, stabilizing the crystal structures (Asegbeloyin et al., 2019). Such structural analyses are crucial for understanding the chemical behavior and potential applications of these compounds.

Chemical Reactions and Properties

Chemical properties of sulfonyl compounds often involve their reactivity towards various agents, as seen in the interaction of N-(2,4-dimethylphenyl)-N-methyl-benzenesulfonamide with chlorosulfonic acid to produce structural isomers (Rublova et al., 2017). The reactivity and subsequent chemical transformations are key to developing pharmaceuticals and other functional materials.